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Compound of Interest

Compound Name: S-HP210

Cat. No.: B12417354

For researchers, scientists, and drug development professionals utilizing S-HP210, a selective
glucocorticoid receptor (GR) modulator, adherence to proper disposal protocols is paramount
for laboratory safety and environmental protection. This guide provides essential, step-by-step
instructions for the safe handling and disposal of S-HP210, based on available safety data and
general best practices for chemical waste management in a research setting.

Key Safety and Handling Information

While a specific Safety Data Sheet (SDS) for S-HP210 is not readily available, data for its

parent compound, HP210 (CAS No. 728039-52-9), provides critical safety information. It is
imperative to handle S-HP210 with the same precautions. Always consult your institution's
Environmental Health and Safety (EHS) department for specific guidelines.
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Property Information Source
Chemical Name S-HP210

Parent Compound HP210 [1][2]
CAS Number (HP210) 728039-52-9 [11[2]

] Research chemical with
Primary Hazard o _ o
potential biological activity.

_ _ Lab coat, safety glasses with
Personal Protective Equipment

side shields, and chemical- [3]
(PPE)

resistant gloves.

Experimental Protocol for Disposal of S-HP210

This protocol outlines the recommended steps for the disposal of S-HP210 and associated
contaminated materials.

1. Waste Segregation and Collection:
e Unused or Expired S-HP210:

o Do not mix with other chemical waste unless explicitly permitted by your institution's EHS
guidelines.

o Collect in a dedicated, properly labeled hazardous waste container. The original container,
if in good condition, is often suitable.

o Contaminated Labware (e.g., pipette tips, vials, and gloves):
o Segregate from non-hazardous laboratory trash.[3]

o Place all solid waste contaminated with S-HP210 into a designated, leak-proof hazardous
waste bag or container.

e Contaminated Solutions:
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o Collect all liquid waste containing S-HP210 in a compatible, sealed, and properly labeled
hazardous waste container.

2. Labeling of Waste Containers:

o Clearly label all waste containers with "Hazardous Waste" and the full chemical name, "S-
HP210".

 Include the approximate concentration and quantity of the waste.
« Indicate the date when the first waste was added to the container.
3. Storage of Chemical Waste:

o Store waste containers in a designated and secure satellite accumulation area within the
laboratory.

e Ensure containers are kept closed except when adding waste.
» Store incompatible waste streams separately to prevent accidental reactions.
4. Disposal Procedure:

» Contact your institution's designated hazardous waste management service for pickup and
disposal.

e Do not dispose of S-HP210 down the drain or in the regular trash.[3]

e The recommended method for the disposal of many pharmaceutical compounds is high-
temperature incineration by a licensed hazardous waste disposal facility.[3]

5. Empty Container Disposal:

e Once the S-HP210 container is empty, all labels must be completely removed or defaced
before the container is discarded or repurposed for other waste, in accordance with
institutional policies.[3]

Disposal Workflow Diagram
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The following diagram illustrates the logical steps for the proper disposal of S-HP210.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/product/b12417354?utm_src=pdf-custom-synthesis
https://dcchemicals.com/msds/MSDS_DC72900.html
https://www.targetmol.com/attachment/sds/121304362382262345/T78073
https://www.benchchem.com/pdf/Essential_Safety_and_Operational_Protocols_for_Handling_Glucocorticoid_Receptor_Agonist_1.pdf
https://www.benchchem.com/product/b12417354#s-hp210-proper-disposal-procedures
https://www.benchchem.com/product/b12417354#s-hp210-proper-disposal-procedures
https://www.benchchem.com/product/b12417354#s-hp210-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12417354?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12417354?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

